
N-Methoxyanhydrovobasinediol: A Technical
Review of a Gelsemium Indole Alkaloid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from

Gelsemium elegans, a plant belonging to the Apocynaceae family known for its complex and

biologically active chemical constituents.[1][2][3] This technical guide provides a

comprehensive review of the available scientific literature on N-
Methoxyanhydrovobasinediol, focusing on its isolation, structural elucidation, and what is

known about its biological activities. While the genus Gelsemium has been explored for its

potential anti-inflammatory and anticancer properties, specific quantitative data and detailed

mechanistic studies on N-Methoxyanhydrovobasinediol are notably limited in publicly

accessible scientific literature.[1] This document aims to consolidate the existing knowledge

and highlight areas where further research is required.

Introduction
N-Methoxyanhydrovobasinediol is an indole alkaloid that has been identified as a constituent

of Gelsemium elegans.[1][2][3] The Gelsemium genus is a well-documented source of

structurally diverse and pharmacologically active alkaloids, which have been investigated for a

range of therapeutic applications, including as analgesics, anti-inflammatory agents, and

cytotoxic compounds.[1] N-Methoxyanhydrovobasinediol, as a member of this family, is of

interest to researchers in the fields of natural product chemistry and drug discovery.
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Physicochemical Properties
Property Value Source

Chemical Formula C₂₁H₂₆N₂O₂ [4]

Molecular Weight 338.44 g/mol [4]

CAS Number 125180-42-9 [4]

Class Indole Alkaloid [1]

Natural Source Gelsemium elegans [1][2][3]

Isolation and Structure Elucidation
The primary and, to date, only detailed description of the isolation and structure elucidation of

N-Methoxyanhydrovobasinediol is found in a 1989 publication in the journal Phytochemistry.

Experimental Protocol: Isolation of N-
Methoxyanhydrovobasinediol
The following is a generalized protocol based on standard phytochemical extraction methods

for alkaloids from Gelsemium species, as specific details from the original 1989 paper are not

fully available in the immediate search results.

Plant Material Collection and Preparation: Whole plants of Gelsemium elegans were

collected, air-dried, and pulverized.

Extraction: The powdered plant material was extracted with a suitable solvent, typically

methanol or ethanol, at room temperature over an extended period. The resulting extract

was then concentrated under reduced pressure to yield a crude extract.

Acid-Base Partitioning: The crude extract was subjected to an acid-base partitioning

procedure to separate the alkaloidal fraction. This involves dissolving the extract in an acidic

aqueous solution (e.g., 5% HCl) and then washing with an organic solvent (e.g., chloroform)

to remove neutral and acidic compounds. The acidic aqueous layer, containing the

protonated alkaloids, was then basified (e.g., with NH₄OH to pH 9-10) and re-extracted with

an organic solvent (e.g., chloroform or dichloromethane) to isolate the free alkaloids.
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Chromatographic Purification: The crude alkaloid mixture was then subjected to multiple

rounds of column chromatography, typically using silica gel or alumina as the stationary

phase, with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate or

chloroform-methanol mixtures).

Final Purification: Fractions containing N-Methoxyanhydrovobasinediol were further

purified by preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound was determined using a

combination of spectroscopic techniques, including Mass Spectrometry (MS), ¹H Nuclear

Magnetic Resonance (NMR), ¹³C NMR, and Infrared (IR) spectroscopy.

Biological Activity
While the extracts of Gelsemium elegans are reported to possess anti-inflammatory and

cytotoxic properties, specific biological activity data for purified N-
Methoxyanhydrovobasinediol are not readily available in the scientific literature.[1] The

tables below reflect this current lack of quantitative data.

Anti-inflammatory Activity
Assay Type Cell Line / Model IC₅₀ / EC₅₀ Reference

Not Available Not Available Not Available

Anticancer / Cytotoxic Activity
Assay Type Cell Line IC₅₀ Reference

Not Available Not Available Not Available

Mechanism of Action and Signaling Pathways
There is currently no published research detailing the mechanism of action or the specific

signaling pathways modulated by N-Methoxyanhydrovobasinediol. Research on other

alkaloids from the Gelsemium genus suggests potential interactions with various cellular
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targets, but these have not been specifically demonstrated for N-
Methoxyanhydrovobasinediol.

Synthesis
To date, a chemical synthesis of N-Methoxyanhydrovobasinediol has not been reported in

the scientific literature. The compound is currently sourced through isolation from its natural

origin.

Experimental Workflows and Diagrams
Given the absence of specific signaling pathway or experimental workflow data for N-
Methoxyanhydrovobasinediol's biological activity, the following diagram illustrates a

generalized workflow for the isolation and characterization of a natural product, which is

representative of the work described for this compound.
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Caption: Generalized workflow for the isolation and structural elucidation of N-
Methoxyanhydrovobasinediol.

Conclusion and Future Directions
N-Methoxyanhydrovobasinediol is a structurally characterized indole alkaloid from

Gelsemium elegans. Despite the known pharmacological potential of the Gelsemium genus,

there is a significant lack of research into the specific biological activities and mechanism of

action of this particular compound. The absence of quantitative data on its anti-inflammatory,

anticancer, or other potential therapeutic effects represents a clear knowledge gap.

Future research should focus on:

Biological Screening: A comprehensive screening of N-Methoxyanhydrovobasinediol
against a panel of cancer cell lines and in various anti-inflammatory assays to determine its

potential efficacy.

Total Synthesis: The development of a synthetic route to N-Methoxyanhydrovobasinediol
would enable the production of larger quantities for in-depth biological studies and the

generation of novel analogs for structure-activity relationship (SAR) studies.

Mechanistic Studies: Should biological activity be identified, subsequent studies should aim

to elucidate the molecular targets and signaling pathways involved in its mechanism of

action.

This technical guide serves as a foundational document for researchers interested in N-
Methoxyanhydrovobasinediol, summarizing the current state of knowledge and underscoring

the need for further investigation to unlock its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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